2-Fluoro-4-[[1-(5-fluoro-6-methyl-3-pyridinyl)-1H-pyrazol-3-yl]oxy]benzenamine

• Molecular Formula: C15H12F2N4O
• Molecular Weight: 302.28 g/mol
• IUPAC Name: 2-fluoro-4-[1-(5-fluoro-6-methylpyridin-3-yl)pyrazol-3-yl]oxyaniline
• InChI: InChI=1S/C15H12F2N4O/c1-9-12(16)6-10(8-19-9)21-5-4-15(20-21)22-11-2-3-14(18)13(17)7-11/h2-8H,18H2,1H3
• InChI Key: XKFCTYOHJOAXKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=N1)N2C=CC(=N2)OC3=CC(=C(C=C3)N)F)F

Description

This compound features a benzenamine core substituted with a fluorine atom at the 2-position and a pyrazole-ether group at the 4-position. The pyrazole ring is further substituted with a 5-fluoro-6-methyl-3-pyridinyl moiety. The presence of fluorine atoms and methyl groups likely enhances its lipophilicity and metabolic stability, making it a candidate for pharmaceutical or agrochemical applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below compares the target compound with structurally related molecules from the evidence:

Compound Name	Key Substituents/Features	Molecular Formula (if available)	Primary Use/Activity	Evidence Source
Target Compound	2-fluoro-benzenamine; pyrazole-O- linked to 5-fluoro-6-methyl-pyridine	Not explicitly provided	Inferred: Kinase inhibition (analog)
Pyraclostrobin (prop)	Pyrazole-O-methyl; 4-chlorophenyl; methoxycarbamate	C₁₉H₁₈ClN₃O₄	Fungicide
1-[6-(2,4-Dichlorobenzyl)-3-pyridazinyl]-4-(4-fluorophenyl)-1H-pyrazol-5-amine	Pyridazinyl with dichlorobenzyl; fluorophenyl	C₂₀H₁₄Cl₂FN₅	Unknown (research compound)
Crizotinib	Pyrazole; 2,6-dichloro-3-fluorophenyl; piperidin-4-yl	C₂₁H₂₂Cl₂FN₅O	ALK/MET kinase inhibitor
N-(4-hydroxy-2-nitrophenyl)-formamide	Nitrophenyl; formamide	C₇H₆N₂O₃	Intermediate in synthesis

Key Observations:

• Fluorine Substitution : The target compound and crizotinib both utilize fluorine to modulate electronic properties and bioavailability. However, crizotinib’s dichlorophenyl group enhances target specificity for kinases, unlike the target’s pyridine substituent .
• Pyrazole Linkage : Pyraclostrobin’s pyrazole-O-methyl group is critical for fungicidal activity, whereas the target’s pyrazole-O-pyridine linkage may favor pharmaceutical applications due to improved solubility .
• Agrochemical vs. Pharmaceutical : Pyraclostrobin (fungicide) and crizotinib (kinase inhibitor) highlight the bifurcation in applications based on substituents. The target’s lack of carbamate or dichlorophenyl groups may limit agrochemical utility but enhance drug-like properties .

Physicochemical and Pharmacokinetic Properties

• Metabolic Stability : Fluorine atoms in the target and crizotinib reduce oxidative metabolism, a common strategy in drug design .
• Synthetic Complexity : The target’s pyridine-pyrazole-ether scaffold is less synthetically challenging than crizotinib’s piperidine and benzimidazole motifs .